ACTH (1-39) (GUINEA PIG)

Specification

• CAS No.: 111524-36-8
• Molecular Formula: C7H9NO2
• Molecular Weight: 0

Introduction

Chemical Structure and Properties

Molecular Formula and Weight

ACTH (1-39) (GUINEA PIG) has a complex molecular structure with the following specifications:

• Molecular Formula: C206H308N56O58S

• Molecular Weight: 4528.9 Daltons

This large molecular weight reflects the complex structure of this 39-amino acid peptide, which includes multiple functional groups that contribute to its biological activity.

Amino Acid Sequence

The complete amino acid sequence of ACTH (1-39) (GUINEA PIG) is:

H-Ser-Tyr-Ser-Met-Glu-His-Phe-Arg-Trp-Gly-Lys-Pro-Val-Gly-Lys-Lys-Arg-Arg-Pro-Val-Lys-Val-Tyr-Ala-Asn-Gly-Ala-Glu-Glu-Glu-Ser-Ala-Glu-Ala-Phe-Pro-Leu-Glu-Phe-OH

This sequence can also be written in the shortened form as:
SYSMEHFRWGKPVGKKRRPVKVYANGAEEESAEAFPLEF

The peptide structure is crucial for its functionality, with different regions of the molecule serving distinct purposes in receptor binding and activation. The N-terminal portion (approximately the first 24 amino acids) is particularly important for biological activity and receptor binding.

Physical Properties

ACTH (1-39) (GUINEA PIG) is typically available as a lyophilized powder for research purposes, with high purity levels (≥95% in commercial preparations). The peptide exhibits the following key physical properties:

• Solubility: Soluble in aqueous solutions

• Stability: Susceptible to enzymatic degradation, requiring careful handling and storage

• Purity: Commercial preparations typically achieve ≥95% purity, with some preparations reaching 97.6% as determined by HPLC analysis

Biological Function and Mechanism of Action

Role in Adrenal Function

The primary physiological role of ACTH (1-39) is to stimulate the adrenal cortex to produce and secrete corticosteroids, particularly cortisol. This function is critical for maintaining homeostasis, particularly in response to stress. The guinea pig variant of ACTH maintains this core functionality while exhibiting some species-specific characteristics in terms of potency and downstream effects.

In guinea pigs, as in other mammals, ACTH secretion follows a circadian rhythm and increases during stress, triggering a corresponding rise in cortisol levels. This relationship between ACTH and cortisol forms a critical component of the body's stress response system.

Receptor Binding and Signaling Pathways

ACTH (1-39) (GUINEA PIG) exerts its effects primarily by binding to the melanocortin 2 receptor (MC2R) on the surface of adrenal cortical cells. This binding activates the cyclic AMP (cAMP) signaling pathway, leading to the production and release of corticosteroids.

The signaling cascade involves:

• ACTH binding to MC2R

• Activation of adenylyl cyclase

• Increased intracellular cAMP

• Activation of protein kinase A (PKA)

• Phosphorylation of steroidogenic acute regulatory protein (StAR) and other proteins

• Enhanced cholesterol transport and steroidogenesis

This process ultimately results in increased production of cortisol and other corticosteroids by the adrenal glands.

Research Applications

Study of Steroidogenesis

ACTH (1-39) (GUINEA PIG) is frequently used as a tool to study adrenal function and the regulation of steroidogenesis. By administering this peptide to experimental models, researchers can investigate:

• The mechanisms of steroid hormone production

• The regulation of adrenal enzyme activity

• The impact of various factors on adrenal responsiveness

• The development and function of the HPA axis

These studies contribute to our understanding of normal physiology as well as pathological conditions affecting adrenal function.

Diagnostic Applications

While the guinea pig variant is primarily used in research rather than clinical applications, understanding its properties contributes to the development of diagnostic tests for adrenal function in various species. The principles learned from studying guinea pig ACTH can inform approaches to diagnosing conditions such as adrenal insufficiency and Cushing's syndrome in both veterinary and human medicine.

Experimental Considerations

Synthesis and Purification

ACTH (1-39) (GUINEA PIG) used in research is typically synthesized rather than extracted from animal tissues. The synthesis generally employs solid-phase peptide synthesis (SPPS) methods, followed by purification steps to ensure high purity.

Key considerations in synthesis include:

• Sequential addition of protected amino acids

• Careful deprotection and coupling steps

• Final cleavage from the solid support

• Purification using techniques such as HPLC

The resulting synthetic peptide should be characterized for identity and purity using methods such as mass spectrometry and analytical HPLC.

Administration in Research Models

When using ACTH (1-39) (GUINEA PIG) in experimental settings, various administration routes and dosing protocols may be employed depending on the research objectives. The peptide can be administered via intravenous, intraperitoneal, or subcutaneous injection, with appropriate dosing based on the experimental model and desired effect.

The dose-response relationship should be carefully considered, as the peptide's effects are concentration-dependent. Additionally, the timing of administration relative to sample collection is important, particularly when measuring steroid hormone responses.

Comparative Analysis with Related Peptides

Table 1: Comparison of ACTH (1-39) (GUINEA PIG) with Related Peptides

Feature	ACTH (1-39) (GUINEA PIG)	ACTH (1-24)	α-MSH	β-Endorphin
Length	39 amino acids	24 amino acids	13 amino acids	31 amino acids
Primary Function	Stimulates corticosteroid production	Similar to ACTH (1-39) but shorter duration	Pigmentation, energy homeostasis	Analgesia, reward
Receptor Binding	MC2R (primarily)	MC2R (primarily)	MC1R, MC3R, MC4R, MC5R	Opioid receptors
Effect on Testosterone Production in Guinea Pig Testes	Stimulatory	Stimulatory	No effect	No effect
Duration of Action	Longer	Shorter	Variable	Variable

This comparative analysis highlights the specificity of ACTH (1-39) (GUINEA PIG) in terms of its receptor binding, physiological effects, and research applications.

Parameter	Specifications
CAS Number	111524-36-8
Purity	≥95% (typically 95-98%)
Form	Lyophilized powder
Available Quantities	100µg, 250µg, 500µg, 1mg, 2mg
Price Range	€330.00 - €2,286.00
Estimated Delivery	Variable by supplier
Storage Recommendations	≤-20°C (lyophilized)

These commercial preparations are designed for research use only and typically come with certificates of analysis confirming identity and purity.